Cas no 2244082-97-9 (Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl-)

• Product Name: Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl-
• CAS No: 2244082-97-9
• MF: C₅H₈F₃I
• MW: 252.016704559326
• CID: 6524903
• Update Time: 2025-11-02

Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl-
• 1,1,1-trifluoro-3-iodo-2,2-dimethylpropane

• Inchi： 1S/C5H8F3I/c1-4(2,3-9)5(6,7)8/h3H2,1-2H3
• InChI Key： XVRFRUNBIBOLPT-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(C)(C)CI

Experimental Properties

• Density: 1.722±0.06 g/cm3(Predicted)
• Boiling Point: 124.3±8.0 °C(Predicted)

Additional information on Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl-

Comprehensive Overview of Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- (CAS No. 2244082-97-9)

Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- (CAS No. 2244082-97-9) is a specialized fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as trifluoro-iodo-dimethyl propane, is a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals. Its molecular structure, featuring a trifluoromethyl group and an iodo substituent, makes it a key player in modern chemical research.

The growing interest in fluorinated compounds like Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- is driven by their exceptional stability and reactivity, which are critical in fields such as agrochemicals, pharmaceuticals, and material science. Researchers and industry professionals frequently search for terms like "trifluoro-iodo propane uses" and "CAS 2244082-97-9 applications," highlighting the demand for detailed information on this compound. Its role in carbon-fluorine bond formation reactions is particularly noteworthy, as these bonds are essential in designing molecules with enhanced biological activity and durability.

One of the most compelling aspects of Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- is its utility in pharmaceutical intermediates. The compound's ability to introduce fluorine atoms into organic molecules is invaluable for drug discovery, where fluorination often improves metabolic stability and bioavailability. Searches for "fluorinated pharmaceutical intermediates" and "iodo-trifluoromethyl propane synthesis" reflect the compound's relevance in cutting-edge medical research. Additionally, its use in material science for creating high-performance polymers and coatings is another area of significant interest.

From an environmental perspective, the development of sustainable fluorination methods has become a hot topic, and Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- is often discussed in this context. Researchers are exploring greener synthesis routes to minimize the environmental impact of fluorinated compounds. Queries like "eco-friendly fluorination techniques" and "green chemistry fluorinated intermediates" are increasingly common, underscoring the need for innovative approaches in this field.

In the industrial sector, Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- is prized for its role in producing specialty chemicals. Its unique combination of fluorine and iodine atoms allows for precise modifications in molecular structures, making it a versatile tool for chemists. The compound's applications extend to liquid crystals, electronic materials, and even advanced lubricants, where its thermal and chemical stability are highly beneficial.

The market for fluorinated compounds like Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- is expanding rapidly, driven by advancements in technology and increasing demand for high-performance materials. Industry reports often highlight the compound's potential in emerging fields such as renewable energy and nanotechnology. Searches for "fluorinated compounds market trends" and "future of fluorochemicals" indicate a strong interest in the commercial prospects of these materials.

Safety and handling of Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure safe usage. Topics like "safe handling of fluorinated intermediates" and "storage conditions for iodinated compounds" are frequently searched, reflecting the importance of workplace safety in chemical industries.

In summary, Propane, 1,1,1-trifluoro-3-iodo-2,2-dimethyl- (CAS No. 2244082-97-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique properties and growing market demand make it a subject of ongoing research and innovation. As the chemical industry continues to evolve, compounds like this will play a pivotal role in shaping the future of science and technology.